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Compound of Interest

Compound Name: 3-Hydroxytetradecanedioic acid

CAS No.: 73179-89-2

Cat. No.: B1257505

Get Quote

Executive Summary
This guide provides a technical analysis of 3-Hydroxytetradecanedioic acid (C14H26O5), a

specific long-chain 3-hydroxydicarboxylic acid. Unlike its monocarboxylic counterpart (3-

hydroxytetradecanoic acid), which is a structural hallmark of Gram-negative bacterial

endotoxins (Lipid A), the dicarboxylic variant is primarily a metabolic byproduct in mammals. It

serves as a critical biomarker for mitochondrial fatty acid oxidation disorders (FAODs),

specifically Long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) deficiency.

This document details the biochemical genesis of the compound, its utility in clinical

diagnostics, and the analytical protocols required for its rigorous identification.

Chemical Identity & Structural Distinction
Researchers must distinguish between the dioic (dicarboxylic) and oic (monocarboxylic) forms,

as their biological origins differ fundamentally.
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Feature
3-Hydroxytetradecanedioic

Acid
3-Hydroxytetradecanoic Acid

Structure
HOOC-(CH2)10-CH(OH)-CH2-

COOH

CH3-(CH2)10-CH(OH)-CH2-

COOH

Class
3-Hydroxy Dicarboxylic Acid

(3-OH-DCA)

3-Hydroxy Fatty Acid (3-OH-

FA)

Primary Origin
Mammalian Mitochondria

(Pathological flux)

Bacterial Membranes (Lipid A /

LPS)

Solubility
Higher water solubility (polar

carboxyl ends)

Lipophilic (requires organic

solvents)

CAS Number 73179-89-2 1961-72-4

Natural Occurrence: The Metabolic "Rescue"
Pathway
3-Hydroxytetradecanedioic acid does not typically accumulate in healthy tissue. Its presence

indicates a specific metabolic bottleneck where mitochondrial beta-oxidation is stalled, forcing

the cell to utilize the omega-oxidation pathway as a rescue mechanism.

Mechanism of Formation
The compound is formed through a "pincer" attack on long-chain fatty acids:

Primary Defect (Beta-Oxidation): In LCHAD deficiency, the enzyme complex responsible for

dehydrogenating the 3-hydroxyacyl-CoA at the C14–C16 stage malfunctions. This causes an

accumulation of 3-hydroxytetradecanoyl-CoA.

Secondary Rescue (Omega-Oxidation): To manage the toxic accumulation of acyl-CoAs, the

endoplasmic reticulum (cytochrome P450 enzymes, specifically CYP4A/F) oxidizes the

terminal methyl group (

-carbon) of the fatty acid into a carboxyl group.
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Result: The monocarboxylic CoA ester is converted into a dicarboxylic acid (dioic acid). If the

chain length is 14 carbons and the 3-hydroxyl group remains unprocessed, 3-
hydroxytetradecanedioic acid is excreted in the urine.

Clinical Contexts[3][4][5][6]
LCHAD Deficiency: The most direct source. Patients excrete massive quantities of 3-

hydroxydicarboxylic acids (C6–C14) during catabolic crises (fasting, infection).

Ketoacidosis: In severe diabetic or starvation ketoacidosis, the beta-oxidation flux

overwhelms the enzymatic capacity, leading to "spillover" into omega-oxidation, producing

trace amounts of this compound.

Toxic Inhibition: Hypoglycin A toxicity (Jamaican Vomiting Sickness) inhibits acyl-CoA

dehydrogenases, mimicking the genetic defect and potentially elevating this metabolite.

Visualization: Metabolic Pathway of Origin
The following diagram illustrates the deviation from normal beta-oxidation that leads to the

genesis of 3-Hydroxytetradecanedioic acid.
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Figure 1: Mechanism of 3-Hydroxytetradecanedioic acid formation via the omega-oxidation

shunt during beta-oxidation blockade.

Analytical Protocols (Validation & Detection)
To rigorously identify this compound, researchers must use Gas Chromatography-Mass

Spectrometry (GC-MS) of urine organic acids. Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS) is also viable but GC-MS remains the gold standard for

comprehensive organic acid profiling.

Sample Preparation Workflow
Objective: Isolate dicarboxylic acids from the urine matrix and derivatize them for volatility.

Internal Standard Addition:

Add 3,3-dimethylglutaric acid or tropic acid to 1 mL of urine.

Why: Corrects for extraction efficiency and injection variability.

Oximation (Critical Step):

Add hydroxylamine hydrochloride. Incubate at 60°C for 30 min.

Why: Stabilizes keto-acids (preventing decarboxylation) and preserves the 3-hydroxy

structure integrity.

Extraction:

Acidify to pH < 2 using HCl.

Extract 3x with Ethyl Acetate. Combine organic phases and dry over anhydrous sodium

sulfate.

Why: Dicarboxylic acids are soluble in organic solvents only when protonated

(uncharged).

Derivatization (Silylation):
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Evaporate solvent under nitrogen.

Add BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS. Heat at 60°C for 30

min.

Why: Converts the polar -OH and -COOH groups into non-polar Trimethylsilyl (TMS)

esters/ethers, making them volatile for GC.

GC-MS Identification Criteria
The identification of 3-Hydroxytetradecanedioic acid relies on its specific fragmentation

pattern.

Parameter Specification

Column
DB-5ms or equivalent (5% phenyl methyl

siloxane), 30m x 0.25mm.

Carrier Gas Helium, 1 mL/min constant flow.

Characteristic Ions (TMS derivative)
m/z 273 (M-15-90), m/z 147 (rearrangement

ion), m/z 73 (TMS group).

Retention Index (RI)
Typically elutes after C12 dicarboxylic acids; RI

approx 1800-1900 (system dependent).

Self-Validating Check: If the peak is 3-Hydroxytetradecanedioic acid, you must also observe

elevated levels of 3-hydroxydodecanedioic acid (C12) and 3-hydroxydecanedioic acid (C10) in

the same trace. The absence of shorter chain homologues suggests a different origin or

analytical artifact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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